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Compound of Interest

Compound Name: 4-(Chloromethyl)biphenyl

Cat. No.: B161239

An In-Depth Technical Guide to 4-(Chloromethyl)biphenyl (CAS 1667-11-4)

Introduction

4-(Chloromethyl)biphenyl, also known as 4-phenylbenzyl chloride, is a bifunctional organic
compound featuring a biphenyl backbone and a reactive chloromethyl group. Its unique
structure makes it a highly valuable and versatile intermediate in organic synthesis. This guide
provides a comprehensive technical overview of its properties, synthesis, reactivity,
applications, and handling, tailored for professionals in chemical research and drug
development. The strategic position of the chloromethyl group on the biphenyl scaffold allows
for its facile conversion into a wide array of derivatives, making it a cornerstone building block
for pharmaceuticals, advanced polymers, and fluorescent agents.[1][2][3]

Physicochemical and Spectroscopic Profile

The precise characterization of 4-(Chloromethyl)biphenyl is fundamental for its effective use.
Its physical properties dictate handling and storage conditions, while its spectroscopic
fingerprint is crucial for identity confirmation and quality control.

Physical and Chemical Properties

The compound is a white to light yellow crystalline solid at room temperature, a property that
simplifies its handling and storage compared to liquid reagents. Its high boiling point and flash
point indicate low volatility under standard conditions.[4]
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Property Value Source(s)
CAS Number 1667-11-4 [4][5]
Molecular Formula Ci3zHuCl [41[6]
Molecular Weight 202.68 g/mol [4107118]
Appearance White to Iig.ht yellow crystalline ]
powder/solid
Melting Point 70-74 °C [2]14](8]
Boiling Point 322.4 °C at 760 mmHg [4]
Density 1.111 g/cm3 [4]
Flash Point 143.2 °C [4]
EINECS Number 216-786-5 [4][8]
InChi Key EQZERVEEQIRNS: [EIL01111]

UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic analysis is essential for verifying the structural integrity of 4-

(Chloromethyl)biphenyl.

» 1H NMR Spectroscopy: The proton NMR spectrum provides a clear diagnostic map of the

molecule. The benzylic protons of the chloromethyl group are highly deshielded and appear

as a characteristic singlet, while the aromatic protons show complex splitting patterns typical

of a 1,4-disubstituted benzene ring and a monosubstituted phenyl group.
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. Chemical Shift Lo .
Assignment Multiplicity Integration
(ppm)
Ar-H (Biphenyl rings) 7.19-7.68 Multiplet 9H
-CH:ClI 4.61 Singlet 2H

(Solvent: CDCI3)[10]
[11]

¢ Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands
confirming the presence of the key functional groups. Key peaks include C-H stretching for
the aromatic rings, C=C stretching within the rings, and the distinctive C-Cl stretching
frequency.

e Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) confirms the
molecular weight of the compound. The mass spectrum will show the molecular ion peak
[M]* at m/z = 202 and a characteristic [M+2]* peak at m/z = 204 with an intensity of about
one-third of the [M]* peak, which is indicative of the presence of a single chlorine atom.[6]

Synthesis and Reaction Chemistry

The primary industrial route to 4-(Chloromethyl)biphenyl is through the chloromethylation of
biphenyl. This electrophilic aromatic substitution reaction introduces the chloromethyl group
onto the aromatic ring.

General Synthesis Workflow

The reaction typically involves treating biphenyl with a source of formaldehyde (like
paraformaldehyde) and hydrogen chloride, in the presence of a Lewis acid catalyst such as
zinc chloride.[12][13] The choice of solvent and reaction conditions is critical to favor the
formation of the desired 4-substituted product over other isomers and bis-chloromethylated
byproducts.[14]
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Caption: General workflow for the synthesis of 4-(Chloromethyl)biphenyl.

Core Reactivity

The synthetic utility of 4-(Chloromethyl)biphenyl stems from the reactivity of the benzylic
chloride. The C-Cl bond is readily cleaved, making the chloromethyl group an excellent
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electrophile for nucleophilic substitution reactions (Sn2). This allows for the straightforward
introduction of the 4-phenylbenzyl moiety into a wide range of molecules.

4-(Chloromethyl)biphenyl Sn2 Reaction

Substituted Biphenyl Derivative [--- Chloride lon (CI7)
Nucleophile (Nu-)

Click to download full resolution via product page
Caption: Nucleophilic substitution at the benzylic carbon.

This reactivity is fundamental to its role as a building block. It can react with a variety of
nucleophiles including amines, alcohols, thiols, and carbanions to form new carbon-nitrogen,
carbon-oxygen, carbon-sulfur, and carbon-carbon bonds, respectively.

Applications in Drug Discovery and Materials
Science

4-(Chloromethyl)biphenyl is a key starting material for several commercially significant
products.

Pharmaceutical Intermediates

Its most prominent application is in the synthesis of non-steroidal anti-inflammatory drugs
(NSAIDs). It serves as a crucial precursor for drugs like Fenbufen and Felbinac.[2] The
synthesis of these APIs leverages the reactivity of the chloromethyl group to build the final drug
scaffold.

For example, in the synthesis of Fenbufen, 4-(chloromethyl)biphenyl is used to alkylate a
suitable nucleophile, forming the core structure of the final drug molecule. This highlights its
importance in constructing complex molecular architectures in medicinal chemistry.[2]

Material Science Applications
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Beyond pharmaceuticals, this compound is an important intermediate in the production of
fluorescent whitening agents and high-performance polymers.[1][3] Its bifunctional nature (a
rigid biphenyl core and a reactive handle) allows it to be incorporated into polymer chains to
enhance thermal stability and confer specific optical properties.[15]

Analytical Methodologies

Ensuring the purity and identity of 4-(Chloromethyl)biphenyl is critical for its use in regulated
industries like pharmaceuticals. A combination of chromatographic and spectroscopic
techniques is employed.

Standard Analytical Workflow

» Visual Inspection: Assess color and physical form.
e Melting Point: A sharp melting point range indicates high purity.

e Chromatographic Purity (HPLC/GC): High-Performance Liquid Chromatography (HPLC) or
Gas Chromatography (GC) is used to separate and quantify the main component from any
impurities, such as isomers or starting materials.

« |dentity Confirmation: Spectroscopic methods (*H NMR, IR, MS) are used to confirm the

chemical structure, as detailed previously.

Purity Identity

(Sample of 4-(Ch|or0methyl)biphenyD (HPLC / GC) (Melting Point) (lH NMR) (Mass Spec) GR Spectroscopy)

Identity Confirmation

Purity Analysis

Certificate of Analysis
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Caption: Standard analytical workflow for quality control.

Safety, Handling, and Storage

As a reactive alkylating agent, 4-(Chloromethyl)biphenyl must be handled with appropriate
precautions.

Hazard Classification: It is classified as an irritant, causing skin, eye, and respiratory
irritation.[4][16][17]

o Personal Protective Equipment (PPE): When handling, wear chemical-resistant gloves,
safety goggles or a face shield, and a lab coat.[5][16] Work should be conducted in a well-
ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[5][17]

» Handling: Avoid contact with skin and eyes.[5] Do not breathe dust.[5] Wash hands
thoroughly after handling.[16][17]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[16] It is
moisture-sensitive and should be stored under an inert atmosphere. Keep away from
incompatible materials such as strong oxidizing agents and bases.[5]

e First Aid:

[¢]

Skin Contact: Immediately wash off with soap and plenty of water.[18]

[e]

Eye Contact: Rinse cautiously with water for several minutes.[16][18]

o

Inhalation: Move the person to fresh air.[16][18]

(¢]

In all cases of exposure, seek medical attention.[16][18]

Conclusion

4-(Chloromethyl)biphenyl (CAS 1667-11-4) is a pivotal chemical intermediate whose value is
defined by the strategic combination of a rigid biphenyl scaffold and a reactive chloromethyl
group. Its well-defined physicochemical properties, predictable reactivity, and established
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synthetic routes make it an indispensable tool for chemists. From the development of life-
saving anti-inflammatory drugs to the creation of advanced materials, its influence is
widespread. Proper understanding of its characteristics, handling requirements, and analytical
validation is paramount for leveraging its full potential in research and development.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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